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Compound of Interest

Compound Name: K-Selectride

Cat. No.: B1260963 Get Quote

Essential Safety and Handling Guide for K-
Selectride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for K-Selectride
(Potassium tri-sec-butylborohydride). Adherence to these protocols is essential for ensuring

laboratory safety and operational integrity. K-Selectride is a powerful reducing agent that

presents significant hazards, including being pyrophoric, water-reactive, and corrosive.

Properties and Hazards of K-Selectride (1.0 M in THF)
K-Selectride is typically supplied as a 1.0 M solution in tetrahydrofuran (THF). This solution is

highly reactive and requires stringent safety measures. Key quantitative data and hazard

classifications are summarized below.
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Property Value Citation(s)

Chemical Formula K[CH(CH₃)CH₂CH₃]₃BH [1]

Molar Mass 222.26 g/mol [2]

Appearance Colorless liquid solution [2]

Concentration 1.0 M in Tetrahydrofuran (THF) [1][2]

Density ~0.913 g/mL at 25 °C [1]

Flash Point -17 °C (1.4 °F) [1]

Hazard Classifications

Flammable Liquid (Category

2), Pyrophoric Liquid (Category

1), Water-Reactive (Category

1), Skin Corrosion (Category

1B), Serious Eye Damage

(Category 1), Suspected

Carcinogen (Category 2),

Specific Target Organ Toxicity

(Single Exposure, Category 3)

[1][2]

Hazard Statements

H225: Highly flammable liquid

and vapor. H250: Catches fire

spontaneously if exposed to

air. H260: In contact with water

releases flammable gases

which may ignite

spontaneously. H314: Causes

severe skin burns and eye

damage. H351: Suspected of

causing cancer.

[1][2]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to mitigate the risks associated with handling K-
Selectride. Never work with pyrophoric reagents alone.[3]
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PPE Category Specification Citation(s)

Eye & Face

Chemical splash goggles

(ANSI Z87.1 compliant) and a

full-face shield are required.

[1][4][5]

Hand Protection

Wear a double layer of

chemical-resistant gloves. The

inner glove should be a nitrile

exam glove. The outer glove

should be a heavy-duty glove

such as butyl rubber or

neoprene. For the solvent

(THF), nitrile gloves offer only

short-term splash protection

and must be changed

immediately upon contact.[6]

[7][8]

[1][2][6]

Body Protection

A flame-resistant (FR) lab coat

is required.[5] Avoid wearing

synthetic clothing, as it can

melt and adhere to the skin in

case of a fire.[9]

[5][9]

Respiratory

All manipulations must be

performed in a certified

chemical fume hood or a

glovebox under an inert

atmosphere.[1][3] For

emergencies or spill cleanup, a

respirator with a type ABEK

(EN14387) filter may be

necessary.[1][2]

[1][2][3]

Footwear

Closed-toe shoes made of a

non-porous material are

mandatory.

[1]
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Operational Plans: Handling, Disposal, and
Emergencies
Safe Handling and Transfer Protocol
K-Selectride must be handled using air-free techniques to prevent contact with air and

moisture.[3][9]

Experimental Workflow:

Preparation:

Ensure a certified chemical fume hood is available and clear of all flammable materials

and clutter.[1]

Have an appropriate fire extinguisher (Class D for reactive metals) and spill cleanup

materials readily accessible.[10]

Assemble and dry all glassware in an oven, then purge with an inert gas (e.g., nitrogen or

argon).[9]

Secure the K-Selectride Sure/Seal™ bottle to a stand within the fume hood.[1]

Inert Gas Setup:

Establish a positive pressure of inert gas in the reaction flask, vented through an oil

bubbler.[9]

Liquid Transfer (Cannula Technique for >20 mL):

Puncture the Sure/Seal™ septum with a needle connected to the inert gas source to

equalize pressure.[9]

Insert one end of a double-tipped needle (cannula) through the septum into the K-
Selectride solution.[9]

Insert the other end into the reaction flask's septum.[11]
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The positive pressure from the inert gas line will facilitate the transfer of the liquid.[9]

Post-Transfer:

Once the transfer is complete, withdraw the cannula from the reaction flask first, then from

the reagent bottle.

Immediately rinse the cannula by flushing it with a dry, inert solvent (like hexane) into a

separate flask containing a quenching agent such as isopropanol.[4]
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1. Preparation Phase

2. Inert Transfer Phase

3. Post-Transfer & Cleanup

Clear Fume Hood

Ready Safety Gear (Extinguisher, Spill Kit)

Dry & Purge Glassware

Secure Reagent Bottle

Establish Inert Atmosphere in Flask

Insert Gas Needle into Reagent

Insert Cannula into Reagent & Flask

Transfer Liquid via Positive Pressure

Remove Cannula

Quench Cannula with Solvent/Isopropanol

Click to download full resolution via product page

Caption: K-Selectride Safe Handling and Transfer Workflow.
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Disposal Plan: Quenching Unused Reagent
Excess or residual K-Selectride must be neutralized (quenched) before disposal. This process

is highly exothermic and must be performed with extreme caution.

Protocol for Quenching:

Dilution: Dilute the K-Selectride residue significantly with a high-boiling, non-reactive solvent

like toluene or heptane in a reaction flask under an inert atmosphere.[4][10] Avoid low-boiling

solvents like ether or pentane.[4]

Cooling: Place the flask in an ice or dry ice/acetone cooling bath to manage heat generation.

[4][11]

Initial Quenching: Slowly, dropwise, add a less reactive alcohol like isopropanol to the stirred

solution.[4][10] Vigorous gas evolution will occur.

Secondary Quenching: Once the reaction with isopropanol subsides, slowly add methanol,

which is more reactive, to ensure the majority of the reagent is consumed.[4]

Final Quenching: After the methanol reaction ceases, very slowly add water dropwise to

neutralize any remaining reactive material.[4][10]

Neutralization & Disposal: Once the solution is stable and no longer reacting, neutralize it to

a safe pH with a weak acid (e.g., citric or acetic acid).[10] The final aqueous/organic mixture

should be disposed of as hazardous waste.[4][12]

Emergency Response Plan
Immediate and correct action is vital in an emergency.

Spill Cleanup (Small Spill < 50 mL):

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary. Ensure

the fume hood is operational.

Control Ignition: Remove all nearby ignition sources.[12]
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Cover & Smother: Cover the spill with a Class D fire extinguisher powder, powdered lime

(CaO), or dry sand to smother it.[4][12] Do NOT use water or a CO₂ extinguisher.

Quench: Once the spill is covered, carefully and slowly add isopropanol to the perimeter of

the spill area to begin quenching.[4]

Collect: Use non-sparking tools to collect the absorbed, quenched material into a container.

[12]

Decontaminate: Decontaminate the area and tools.

Dispose: Seal the container, label it as hazardous waste, and dispose of it according to

institutional procedures.[13]

For spills larger than 50 mL, evacuate the lab immediately and call emergency services.[14]

Skin/Fire Contact Inhalation Spill (<50mL)

Exposure Event

IMMEDIATELY use safety shower/eyewash for 15 min Move to fresh air immediately Alert others, control ignition sources

Remove all contaminated clothing

Seek immediate medical attention

Seek immediate medical attention Cover with dry sand or Class D powder

Slowly quench with isopropanol

Collect and dispose as hazardous waste

Click to download full resolution via product page
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Caption: Emergency Response Logic for K-Selectride Exposure or Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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